![molecular formula C10H15Cl3N4 B3029284 2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethanamine CAS No. 61012-39-3](/img/structure/B3029284.png)
2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethanamine
Overview
Description
“2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethanamine” is a derivative of 1,2,4-triazole . The 1,2,4-triazole derivatives have attracted great attention among medicinal chemists due to their wide range of biological activity, good pharmacodynamic and pharmacokinetic profiles, and low toxicity .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives involves various methods. For instance, a series of novel 1,2,4-triazole analogs were synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis .Molecular Structure Analysis
The molecular structure of 1,2,4-triazole derivatives, including “this compound”, can be confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis . Triazoles are nitrogenous heterocyclic moieties and have a molecular formula of C2H3N3 .Chemical Reactions Analysis
The mechanism of interaction between [2-(3-hetaryl-1,2,4-triazol-5-yl)phenyl]amine and cyclohexanone in methanol involves three main processes: formation of carbinolamine by addition of an amine to double bond C=O, elimination of a water molecule, and intramolecular cyclization leading to formation of spiro compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazole derivatives can be analyzed using spectroscopic techniques. For instance, the IR absorption spectra of 10a-k were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1 .Scientific Research Applications
Analgesic and Anti-inflammatory Properties
- Some derivatives of 1,2,4-triazole, such as those described by Mosti et al. (1990), have shown notable analgesic and anti-inflammatory activities in mice and rats. These compounds were developed from (1-phenyl-1H-indazol-4-yl)acetic and [(1-phenyl-1H-indazol-4-yl)oxy]acetic acids (Mosti, L., Menozzi, G., Schenone, P., Cervo, D., Esposito, G., & Marmo, E., 1990).
Antioxidant Activities
- A study by Sancak et al. (2012) synthesized new triazole derivatives and found that some of these compounds exhibited significant antioxidant activities. This highlights the potential of these compounds in oxidative stress-related applications (Sancak, K., Ünver, Y., Ünlüer, D., Düğdü, E., & Kör, G., 2012).
Fungicidal Activity
- Mao et al. (2013) reported the synthesis of novel dihydropyrazole derivatives containing the 1,2,4-triazole moiety. These compounds displayed moderate to excellent fungicidal activity against certain agricultural pathogens (Mao, H., Song, H., & Shi, D.-Q., 2013).
Antimicrobial Agents
- Bochao et al. (2017) developed 1,2,4-triazole derivatives that showed growth inhibitory effects against certain fungi and bacteria, indicating their potential as antimicrobial agents (Bochao, L., Xinrui, L., Yumin, Z., Dawei, Z., Yang, X., & Feng, L., 2017).
Antidepressant Activity
- Radhika et al. (2011) synthesized a series of 5-aryl-1H-1,2,4-triazole-3-thiol derivatives and found that these compounds displayed antidepressant activity in mice, opening new avenues for psychiatric medication development (Radhika, C., Venkatesham, A., & Sarangapani, M., 2011).
Mechanism of Action
The anticancer activity of these molecules is due to the N1 and N2 nitrogen atoms of the triazole moiety that actively contribute in binding to the active site of enzyme . Molecular docking studies were also done to understand the mechanism and binding modes of these derivatives in the binding pocket of aromatase enzyme as a possible target .
Future Directions
Future directions for research on this compound include further evaluation of its efficacy as a PET imaging agent and its potential applications in the treatment of depression and anxiety disorders. Additionally, further investigation of possible pathways for formation of new spiro-condensed [1,2,4]triazolo [1,5-c]quinazolines, that combine two structural domains with different biological properties, could be performed .
properties
IUPAC Name |
2-(3-phenyl-1H-1,2,4-triazol-5-yl)ethanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4/c11-7-6-9-12-10(14-13-9)8-4-2-1-3-5-8/h1-5H,6-7,11H2,(H,12,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJGWIYGKBUMGKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC(=N2)CCN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61012-39-3 | |
Record name | 5-Phenyl-1H-1,2,4-triazole-3-ethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=61012-39-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.